![molecular formula C20H12BrNO2 B329043 2-{[1-(4-BROMOPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}-2,3-DIHYDRO-1H-INDENE-1,3-DIONE](/img/structure/B329043.png)
2-{[1-(4-BROMOPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}-2,3-DIHYDRO-1H-INDENE-1,3-DIONE
Overview
Description
2-{[1-(4-BROMOPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}-2,3-DIHYDRO-1H-INDENE-1,3-DIONE is a synthetic organic compound characterized by the presence of a bromophenyl group, a pyrrole ring, and an indene-dione moiety.
Preparation Methods
The synthesis of 2-{[1-(4-BROMOPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}-2,3-DIHYDRO-1H-INDENE-1,3-DIONE typically involves the condensation of 1-(4-bromophenyl)-1H-pyrrole-2-carbaldehyde with 1H-indene-1,3(2H)-dione under acidic conditions. The reaction is usually carried out in the presence of a catalyst, such as p-toluenesulfonic acid, and the product is purified by recrystallization .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.
Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into its corresponding alcohols.
Scientific Research Applications
2-{[1-(4-bromophenyl)-1H-pyrrol-2
Properties
Molecular Formula |
C20H12BrNO2 |
|---|---|
Molecular Weight |
378.2 g/mol |
IUPAC Name |
2-[[1-(4-bromophenyl)pyrrol-2-yl]methylidene]indene-1,3-dione |
InChI |
InChI=1S/C20H12BrNO2/c21-13-7-9-14(10-8-13)22-11-3-4-15(22)12-18-19(23)16-5-1-2-6-17(16)20(18)24/h1-12H |
InChI Key |
KDECATNOICHYBA-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Br)C2=O |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Br)C2=O |
Origin of Product |
United States |
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